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Compound of Interest

Compound Name: rac Butoconazole-d5 Nitrate

Cat. No.: B13855026

Get Quote

Executive Summary
Butoconazole Nitrate is a broad-spectrum imidazole antifungal used primarily in gynecological

medicine. In quantitative bioanalysis (LC-MS/MS), the use of a Stable Isotope Labeled (SIL)

internal standard is critical to compensate for matrix effects, particularly in complex matrices

like plasma or vaginal fluid.

rac-Butoconazole-d5 Nitrate is the deuterated analog where five hydrogen atoms are replaced

by deuterium (

). This modification creates a mass shift of ~5.03 Da, allowing for mass-spectrometric
differentiation from the analyte while maintaining identical chromatographic behavior.

Part 1: Physicochemical Identity & Molecular Weight
The following data compares the unlabeled therapeutic agent with its deuterated internal

standard.

Comparative Data Table
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Property
Butoconazole Nitrate
(Unlabeled)

rac-Butoconazole-d5
Nitrate (Labeled)

CAS Number 64872-77-1
1263276-38-3 (or generic d5

CAS)

Chemical Formula (Salt)

Molecular Weight (Salt) 474.79 g/mol 479.82 g/mol

Free Base Formula

Free Base MW 411.78 g/mol 416.81 g/mol

Mass Shift (

)
— +5.03 Da

Appearance White crystalline powder White to off-white solid

Solubility DMSO, Methanol, Chloroform
DMSO, Methanol (identical to

analyte)

Note on "rac" (Racemic): Butoconazole contains a chiral center at the C2 position of the butyl

chain. The "rac" designation indicates the standard is a 1:1 mixture of the (

) and (

) enantiomers, ensuring it co-elutes with the pharmaceutical API (typically

administered as a racemate).

Structural Visualization
The diagram below illustrates the free base structure and the concept of the mass shift.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13855026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlabeled Butoconazole (MW 411.78) rac-Butoconazole-d5 (MW 416.81)

Core Structure
C19H17Cl3N2S

Deuterated Analog
C19H12D5Cl3N2S

(5 H -> 5 D)

+5.03 Da Mass Shift
(Retains Chromatographic Properties)

Click to download full resolution via product page

Figure 1: Comparison of Unlabeled and Deuterated Butoconazole Free Base. The Nitrate salt

adds HNO3 (+63.01 Da) to both species.

Part 2: The Isotope Effect & Analytical Utility
Why a +5 Da Shift?
In mass spectrometry, a shift of +3 Da is often the minimum required to avoid overlap with

natural isotopes. However, Butoconazole presents a unique challenge due to its three Chlorine

atoms.

Chlorine Isotope Pattern: Chlorine exists naturally as

(75%) and

(25%).

The "M+X" Envelope: A molecule with 3 chlorines will show significant peaks at

,

,

, and

.

Interference Avoidance: If a deuterated standard only had a +3 Da shift, its primary signal (

) would overlap with the

and
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isotopes of the unlabeled drug.

The d5 Solution: A +5 Da shift pushes the Internal Standard's mass (416) clear of the

unlabeled Butoconazole's significant isotopic envelope (411, 413, 415), ensuring pure signal

integration.

Part 3: Experimental Protocol (LC-MS/MS
Bioanalysis)
Objective: Quantification of Butoconazole in human plasma using rac-Butoconazole-d5 as the

Internal Standard.

Reagent Preparation
Stock Solution (Analyte): Dissolve 10 mg Butoconazole Nitrate in 10 mL Methanol (1.0

mg/mL).

Stock Solution (IS): Dissolve 1 mg rac-Butoconazole-d5 Nitrate in 1 mL DMSO (1.0 mg/mL).

Working IS Solution: Dilute Stock IS with 50% Methanol to reach a concentration of ~500

ng/mL.

Sample Extraction (Protein Precipitation)
This method is chosen for high throughput and recovery.

Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL centrifuge tube.

Spike IS: Add 10 µL of Working IS Solution (d5). Vortex gently.

Precipitate: Add 200 µL of Acetonitrile (cold).

Vortex: Mix vigorously for 30 seconds to ensure complete protein precipitation.

Centrifuge: Spin at 13,000 rpm for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL

of mobile phase (Water/Formic Acid).
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LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

3.5 µm.

Mobile Phase:

A: 0.1% Formic Acid in Water.[1][2][3]

B: Acetonitrile.[1][2][3]

Gradient: 5% B to 95% B over 3 minutes.

Ionization: ESI Positive Mode (

).[4]

MRM Transitions (Multiple Reaction Monitoring):

Compound
Precursor Ion (

)

Product Ion (

)

Cone Voltage
(V)

Collision
Energy (eV)

Butoconazole
411.1 (

)
165.1 30 25

Butoconazole-d5 416.1 165.1 or 170.1* 30 25
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*Critical Technical Note: The product ion for the d5 variant depends on the position of the label.

If the label is on the imidazole or butyl chain (lost during fragmentation), the product ion

remains 165.1 (chlorobenzyl fragment).

If the label is on the chlorobenzyl ring, the product ion shifts to 170.1.

Action: Always perform a Product Ion Scan on your specific lot of IS to confirm the correct Q3

mass.

Workflow Diagram
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Figure 2: Bioanalytical Workflow for Butoconazole Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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